Cas no 316142-50-4 (N-(4-(((4-chloro-3-nitrophenyl)amino)sulfonyl)phenyl)ethanamide)

• Product Name: N-(4-(((4-chloro-3-nitrophenyl)amino)sulfonyl)phenyl)ethanamide
• CAS No: 316142-50-4
• MF: C₁₄H₁₂ClN₃O₅S
• MW: 369.780180931091
• MDL: MFCD01134296
• CID: 3067305
• PubChem ID: 2790128
• Update Time: 2025-06-14

N-(4-(((4-chloro-3-nitrophenyl)amino)sulfonyl)phenyl)ethanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(((4-chloro-3-nitrophenyl)amino)sulfonyl)phenyl)ethanamide
• N-[4-({4-chloro-3-nitroanilino}sulfonyl)phenyl]acetamide
• Oprea1_166299
• N-[4-[(4-chloro-3-nitrophenyl)sulfamoyl]phenyl]acetamide
• MFCD01134296
• AB00088528-01
• N-{4-[(4-chloro-3-nitrophenyl)sulfamoyl]phenyl}acetamide
• AG-690/11635627
• N-{4-[(4-CHLORO-3-NITROANILINO)SULFONYL]PHENYL}ACETAMIDE
• STK024721
• AKOS000673444
• Oprea1_391120
• RMA14250
• MS-8263
• 316142-50-4
• CS-0320401
• N-(4-(N-(4-chloro-3-nitrophenyl)sulfamoyl)phenyl)acetamide

• MDL： MFCD01134296
• Inchi： 1S/C14H12ClN3O5S/c1-9(19)16-10-2-5-12(6-3-10)24(22,23)17-11-4-7-13(15)14(8-11)18(20)21/h2-8,17H,1H3,(H,16,19)
• InChI Key： DOZVBQNZKWADGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])NS(C1C=CC(=CC=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 369.0186194Da
• Monoisotopic Mass: 369.0186194Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-(((4-chloro-3-nitrophenyl)amino)sulfonyl)phenyl)ethanamide

Comprehensive Overview of N-(4-(((4-chloro-3-nitrophenyl)amino)sulfonyl)phenyl)ethanamide (CAS No. 316142-50-4)

N-(4-(((4-chloro-3-nitrophenyl)amino)sulfonyl)phenyl)ethanamide, with the CAS number 316142-50-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes a chloro-nitrophenyl group and an acetanilide moiety. These functional groups contribute to its potential applications in drug discovery and material science, making it a subject of interest for researchers exploring novel bioactive molecules.

The compound's sulfonamide linkage is particularly noteworthy, as sulfonamides are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties. Recent studies have highlighted the role of N-(4-(((4-chloro-3-nitrophenyl)amino)sulfonyl)phenyl)ethanamide in the development of targeted therapies, especially in the context of enzyme inhibition. For instance, its structural similarity to known tyrosine kinase inhibitors has sparked investigations into its potential use in oncology research, aligning with the growing demand for precision medicine solutions.

In the agrochemical sector, CAS 316142-50-4 has been explored for its herbicidal and fungicidal properties. The chloro-nitro substitution pattern on the phenyl ring enhances its reactivity, making it a candidate for designing next-generation crop protection agents. This aligns with the global push for sustainable agriculture, where low-toxicity, high-efficiency compounds are prioritized to address food security challenges.

From a synthetic chemistry perspective, the preparation of N-(4-(((4-chloro-3-nitrophenyl)amino)sulfonyl)phenyl)ethanamide involves multi-step organic reactions, including sulfonation and acylation. Researchers often optimize these processes to improve yield and purity, reflecting the broader trend of green chemistry principles in industrial applications. The compound's solubility and stability under various pH conditions are also critical parameters for formulation scientists.

Environmental and safety assessments of 316142-50-4 are integral to its commercialization. Regulatory bodies emphasize the need for thorough ecotoxicological studies, particularly given the nitroaromatic component. This resonates with current consumer concerns about chemical safety and eco-friendly alternatives, driving innovation in biodegradable molecular designs.

Market trends indicate rising interest in sulfonamide-based compounds, with CAS 316142-50-4 frequently appearing in patent filings for novel drug delivery systems. Its compatibility with nanocarrier technologies (e.g., liposomes) further expands its utility in biomedical engineering—a hot topic in AI-driven drug development forums.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, ensuring compliance with pharmacopeial standards. Such rigorous quality control meets the pharmaceutical industry's demand for reproducibility, a key focus in Industry 4.0 discussions.

In summary, N-(4-(((4-chloro-3-nitrophenyl)amino)sulfonyl)phenyl)ethanamide represents a versatile scaffold with cross-disciplinary applications. Its ongoing study underscores the convergence of computational chemistry, materials science, and life sciences—addressing pressing questions about molecular design efficiency and therapeutic potential in online research communities.